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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lochnerine, a naturally occurring monoterpenoid indole alkaloid, has garnered interest within

the scientific community for its potential pharmacological activities. Found in various plant

species, most notably Catharanthus roseus, this complex molecule presents a unique structural

framework that warrants detailed investigation. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and known biological activities

of Lochnerine, intended to serve as a valuable resource for researchers in natural product

chemistry, pharmacology, and drug discovery.

Chemical Structure and Identification
Lochnerine is characterized by a pentacyclic ring system, incorporating an indole nucleus. Its

systematic IUPAC name is [(1S,12S,13R,14R,15E)-15-ethylidene-7-methoxy-3,17-

diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4(9),5,7-tetraen-13-yl]methanol[1].

Table 1: Chemical Identification of Lochnerine
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Identifier Value

CAS Number 522-47-4[1]

Molecular Formula C₂₀H₂₄N₂O₂[1]

Molecular Weight 324.42 g/mol [1]

InChI Key YTIVOMMYBBBYFH-BOPWJTLDSA-N[1]

Physicochemical Properties
The physicochemical properties of Lochnerine are essential for its handling, formulation, and

understanding its behavior in biological systems.

Table 2: Physicochemical Properties of Lochnerine

Property Value

Melting Point 200-201 °C

Boiling Point (Predicted) 503.8 ± 50.0 °C at 760 mmHg

pKa (Predicted) Data not available

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone

Appearance Powder

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the unambiguous identification and structural

elucidation of Lochnerine. While a complete set of experimental spectra is not readily available

in all public databases, the following represents typical data used for its characterization.

Table 3: Spectroscopic Data of Lochnerine
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Technique Data Highlights

¹H NMR

Characteristic signals for aromatic protons of the

indole ring, an ethylidene group, a methoxy

group, and various aliphatic protons of the

pentacyclic system are expected.

¹³C NMR

Resonances corresponding to the 20 carbon

atoms, including those of the indole ring, the

ethylidene group, the methoxy group, and the

complex aliphatic framework would be

observed.

Mass Spectrometry

The protonated molecule [M+H]⁺ would be

expected at m/z 325.19106. Fragmentation

patterns would reveal structural information

about the different ring systems.

UV-Vis Spectroscopy

The indole chromophore typically exhibits

absorption maxima around 220-230 nm and

270-290 nm.

Infrared (IR) Spectroscopy

Characteristic absorption bands for N-H

stretching (indole), C-H stretching (aromatic and

aliphatic), C=C stretching (aromatic and

ethylidene), and C-O stretching (methoxy and

alcohol) would be present.

Biological Activity and Signaling Pathways
The biological activities of Lochnerine are an area of ongoing research. As a member of the

indole alkaloid family, which includes potent anticancer agents like vinblastine and vincristine

(also from Catharanthus roseus), Lochnerine is a compound of interest for its potential

cytotoxic and other pharmacological effects. However, specific, in-depth studies detailing its

mechanism of action and effects on signaling pathways are limited in publicly available

literature.

Further research is required to elucidate the specific molecular targets and signaling cascades

that may be modulated by Lochnerine.
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Experimental Protocols
Detailed experimental protocols are fundamental for the replication and advancement of

scientific research. The following sections outline general methodologies for the isolation,

characterization, and biological evaluation of Lochnerine.

Isolation of Lochnerine from Catharanthus roseus
A general workflow for the isolation of indole alkaloids from Catharanthus roseus is presented

below. The specific conditions would need to be optimized for the selective extraction of

Lochnerine.
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Dried and powdered
Catharanthus roseus leaves

Maceration or Soxhlet extraction
with methanol or ethanol

Acid-base partitioning to
separate alkaloids

Crude alkaloid extract

Column chromatography
(Silica gel or Alumina)

Collection of fractions

TLC analysis of fractions

Purified Lochnerine

Combine and purify
Lochnerine-containing fractions

 

Seed cancer cells in a
96-well plate

Incubate for 24 hours

Treat cells with varying
concentrations of Lochnerine

Incubate for 48-72 hours

Add MTT reagent to each well

Incubate for 2-4 hours

Add solubilization buffer
(e.g., DMSO)

Measure absorbance at 570 nm
using a plate reader

Calculate cell viability and IC₅₀ value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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